Cas no 17768-64-8 (1,4-bis[(4-tert-butylphenyl)methyl]piperazine)

1,4-bis[(4-tert-butylphenyl)methyl]piperazine structure
17768-64-8 structure
Product Name:1,4-bis[(4-tert-butylphenyl)methyl]piperazine
CAS No:17768-64-8
MF:C26H38N2
MW:378.593327045441
CID:906549
PubChem ID:236289
Update Time:2025-04-19

1,4-bis[(4-tert-butylphenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis[(4-tert-butylphenyl)methyl]piperazine
    • 1,4-bis(4-tert-butylbenzyl)piperazine
    • NSC-38662
    • NSC38662
    • 17768-64-8
    • DTXSID00938975
    • Inchi: 1S/C26H38N2/c1-25(2,3)23-11-7-21(8-12-23)19-27-15-17-28(18-16-27)20-22-9-13-24(14-10-22)26(4,5)6/h7-14H,15-20H2,1-6H3
    • InChI Key: PSRVWPSWGVQKTH-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC(=CC=2)C(C)(C)C)CCN(CC2C=CC(=CC=2)C(C)(C)C)CC1

Computed Properties

  • Exact Mass: 378.30374
  • Monoisotopic Mass: 378.303499221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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